Cas no 61131-64-4 (Phenol, 2-bromo-4-(2-nitro-1-propenyl)-)

• Product Name: Phenol, 2-bromo-4-(2-nitro-1-propenyl)-
• CAS No: 61131-64-4
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 491135
• PubChem ID: 53974517
• Update Time: 2025-04-19

Phenol, 2-bromo-4-(2-nitro-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-(2-nitro-1-propenyl)-
• 2-bromo-4-(2-nitroprop-1-enyl)phenol
• SCHEMBL11851737
• DTXSID30708087
• 61131-64-4
• 2-Bromo-4-(2-nitroprop-1-en-1-yl)phenol

• Inchi： 1S/C9H8BrNO3/c1-6(11(13)14)4-7-2-3-9(12)8(10)5-7/h2-5,12H,1H3
• InChI Key： JTYVZODPISTIAX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C=C(C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 256.96874
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37